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Compound of Interest

Compound Name: 3-Cyclohexyl-1-propyne

Cat. No.: B099756 Get Quote

For immediate reference, unused or expired 3-Cyclohexyl-1-propyne should never be

disposed of down the drain or in regular trash. It must be treated as hazardous waste. Reaction

mixtures containing this substance require a specific quenching process prior to disposal. This

guide provides detailed procedures for the safe handling and disposal of 3-Cyclohexyl-1-
propyne, ensuring the safety of laboratory personnel and compliance with regulations.

Key Safety Considerations
3-Cyclohexyl-1-propyne is a flammable liquid that can be harmful if swallowed and cause

serious eye damage.[1] The primary hazard associated with terminal alkynes like 3-
Cyclohexyl-1-propyne is the potential for the formation of explosive acetylide compounds,

particularly when in contact with certain metals.[2][3] Therefore, strict adherence to safety

protocols is essential.

Personal Protective Equipment (PPE): When handling 3-Cyclohexyl-1-propyne, the following

PPE is mandatory:

Safety goggles or a face shield[1][4]

Flame-resistant lab coat[2][4]

Chemical-resistant gloves (e.g., nitrile)[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b099756?utm_src=pdf-interest
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/632066
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_SP_Alkyne_A_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_preQ1_alkyne_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/632066
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Cyclohexyl_1_propyne_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_SP_Alkyne_A_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Cyclohexyl_1_propyne_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/632066
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Cyclohexyl_1_propyne_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type ABEK (EN14387) respirator filter may be required depending on the scale and

ventilation.[1]

All procedures involving this chemical should be conducted in a certified chemical fume hood.

[2]

Quantitative Data
The following table summarizes key quantitative data for 3-Cyclohexyl-1-propyne:

Property Value

CAS Number 17715-00-3[1][5]

Molecular Formula C₉H₁₄[1]

Molecular Weight 122.21 g/mol [1]

Boiling Point 157-158 °C[1]

Density 0.845 g/mL at 25 °C[1]

Flash Point 35 °C (95 °F) - closed cup[1]

Storage Class 3 - Flammable liquids[1]

Disposal Procedures
The appropriate disposal method for 3-Cyclohexyl-1-propyne depends on whether it is in its

pure form or part of a reaction mixture.

Unused or Expired 3-Cyclohexyl-1-propyne: Pure or expired 3-Cyclohexyl-1-propyne should

not be opened or quenched. The container must be securely sealed, clearly labeled as

"Hazardous Waste: 3-Cyclohexyl-1-propyne," and disposed of through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

service.[2]

Reaction Mixtures Containing 3-Cyclohexyl-1-propyne: Reaction mixtures must be carefully

and completely quenched to neutralize any residual reactive species before being collected for

waste disposal.[2]
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Experimental Protocol: Quenching of 3-Cyclohexyl-
1-propyne Reaction Mixtures
This protocol provides a general methodology for quenching a reaction mixture containing 3-
Cyclohexyl-1-propyne. Note: The volumes and reaction times should be adjusted based on

the specific concentration of the alkyne in your mixture.

Materials:

Reaction mixture containing 3-Cyclohexyl-1-propyne

Inert solvent (e.g., Tetrahydrofuran - THF)

Proton-donating quenching agent (e.g., isopropanol or methanol)

Addition funnel or syringe

Stir plate and stir bar

Appropriate hazardous waste container

Procedure:

Dilution: In a certified chemical fume hood, dilute the reaction mixture with an equal volume

of an inert solvent like THF. This helps to dissipate heat generated during the quenching

process.[2]

Quenching Agent Addition: Slowly add a proton-donating quenching agent, such as

isopropanol, to the diluted reaction mixture dropwise using an addition funnel or syringe

while stirring.[2] The slow addition is crucial for temperature control.

Monitoring: Continue the slow addition of the quenching agent until any gas evolution

ceases.[2]

Equilibration: Allow the mixture to stir and slowly warm to room temperature.[2]
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Waste Collection: Once the quenching is complete and the mixture has returned to room

temperature, transfer it to a designated hazardous waste container.[2] The container must be

compatible with the solvents and reagents used.

Labeling and Storage: Securely seal the waste container and label it clearly with all its

constituents. Store the container in a designated satellite accumulation area.[2]

Final Disposal: Arrange for the pickup and disposal of the hazardous waste container

through your institution's EHS department.[2][3]

Disposal Workflow Diagram
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Caption: Disposal workflow for 3-Cyclohexyl-1-propyne.

Waste Segregation and Final Disposal
Proper waste segregation is crucial to prevent hazardous reactions.[3] Never mix 3-
Cyclohexyl-1-propyne waste with incompatible materials such as strong oxidizing agents or
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heavy metal salts.[2] All waste streams, including contaminated solid waste (e.g., gloves,

pipette tips) and liquid waste, should be collected in separate, clearly labeled, and leak-proof

hazardous waste containers.[3]

Once the hazardous waste containers are ready for disposal, they should be securely sealed

and moved to a designated waste accumulation area for pickup by your institution's EHS

department or a certified hazardous waste management company.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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